Cas no 25441-01-4 (1-Hexanol, 2,6-diamino-)

• Product Name: 1-Hexanol, 2,6-diamino-
• CAS No: 25441-01-4
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 286110
• PubChem ID: 11194353
• Update Time: 2025-06-15

1-Hexanol, 2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 2,6-diamino-
• Lysinol
• 2,6-diaminohexan-1-ol
• 2,6-Diamino-1-hexanol
• 25441-01-4
• 2,6-diaminohexanol
• SB45111
• SCHEMBL880721
• FT-0770965
• DTXSID60458240
• G64814
• MFCD24495167

• Inchi： 1S/C6H16N2O/c7-4-2-1-3-6(8)5-9/h6,9H,1-5,7-8H2
• InChI Key： LTGPFZWZZNUIIK-UHFFFAOYSA-N
• SMILES： OCC(CCCCN)N

Computed Properties

• Exact Mass: 132.12638
• Monoisotopic Mass: 132.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.2±25.0 ºC (760 Torr),
• Flash Point: 118.4±23.2 ºC,
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 72.27

Additional information on 1-Hexanol, 2,6-diamino-

Chemical Profile of 1-Hexanol, 2,6-diamino (CAS No. 25441-01-4)

The compound 1-Hexanol, 2,6-diamino, identified by the CAS number 25441-01-4, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a hexyl chain with diamino functional groups at the 2- and 6-positions, exhibits unique chemical properties that make it valuable in various synthetic and analytical processes.

From a structural perspective, 1-Hexanol, 2,6-diamino combines the hydrophobicity of the hexyl group with the basicity and reactivity of the amino substituents. This dual nature allows it to participate in a wide range of chemical reactions, including condensation reactions, hydrogenation processes, and coordination chemistry. The presence of two amino groups also makes it a potential precursor for more complex molecules, such as polyamides or heterocyclic compounds.

In recent years, research has highlighted the utility of 1-Hexanol, 2,6-diamino in the development of novel pharmaceutical agents. Its structural framework can be modified to create derivatives with enhanced biological activity. For instance, studies have explored its role as an intermediate in synthesizing kinase inhibitors, which are critical in targeted cancer therapies. The diamino groups provide sites for further functionalization, enabling the creation of molecules that can selectively interact with biological targets.

Additionally, the compound has shown promise in material science applications. Its ability to form stable complexes with metal ions has been exploited in catalytic systems and as a chelating agent in metal-organic frameworks (MOFs). These frameworks are gaining attention for their potential in drug delivery systems and gas storage applications. The hexyl chain enhances solubility in organic solvents, facilitating its use in industrial processes where compatibility with other organic compounds is essential.

The synthesis of 1-Hexanol, 2,6-diamino typically involves multi-step organic reactions starting from hexanediol or related precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or enzymatic amination processes, have been employed to improve yield and purity. These methods align with the growing emphasis on sustainable chemistry practices, reducing waste and energy consumption.

From an analytical standpoint, 1-Hexanol, 2,6-diamino can be characterized using modern spectroscopic techniques like NMR spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy. These tools provide detailed insights into its molecular structure and purity. High-performance liquid chromatography (HPLC) is often used for purification and quantification purposes. Such analytical rigor ensures that the compound meets the stringent requirements for pharmaceutical applications.

The compound's stability under various conditions is another critical aspect studied in recent research. Investigations have focused on its behavior under extreme temperatures or when exposed to light and air. Understanding these stability parameters is crucial for optimizing storage conditions and ensuring consistent performance in industrial-scale applications. Additionally, its compatibility with other reagents has been assessed to expand its utility in multi-component reactions.

In conclusion,1-Hexanol, 2,6-diamino (CAS No. 25441-01-4) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a building block for complex molecules and as an active component in material science innovations. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in both academic and industrial settings.